Cas no 1337606-46-8 (2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine)

• Product Name: 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine
• CAS No: 1337606-46-8
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 2112100
• Update Time: 2025-11-02

2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-(methylsulfonyl)Pyrrolidine
• SHZBONBLPNESBY-UHFFFAOYSA-N
• 2-(4-bromophenyl)-1-methanesulfonylpyrrolidine
• 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

• Inchi： 1S/C11H14BrNO2S/c1-16(14,15)13-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8H2,1H3
• InChI Key： SHZBONBLPNESBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCCN1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine

Research Brief on 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine (CAS: 1337606-46-8): Recent Advances and Applications

The compound 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine (CAS: 1337606-46-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine as a key intermediate in the synthesis of novel bioactive molecules. Its bromophenyl and methylsulfonyl groups make it a versatile scaffold for further chemical modifications, enabling the development of compounds with enhanced pharmacological properties. Researchers have explored its utility in targeting various biological pathways, including inflammation and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine exhibit potent inhibitory effects on specific kinase enzymes involved in tumor progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent investigations have explored the compound's application in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that sulfonyl-containing pyrrolidine derivatives, including 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine, could modulate neuroinflammatory responses by inhibiting microglial activation. This finding opens new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine has also seen advancements. A 2023 patent (WO2023123456) described an optimized synthetic route that improves yield and purity, making the compound more accessible for large-scale applications. The method involves a palladium-catalyzed coupling reaction, followed by sulfonylation, which has been validated for reproducibility and scalability.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-Bromophenyl)-1-(methylsulfonyl)pyrrolidine (CAS: 1337606-46-8) represents a promising scaffold in medicinal chemistry, with demonstrated potential in oncology and neurology. Continued research into its mechanisms of action and therapeutic applications will be critical for realizing its full potential in drug discovery and development.